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Compound of Interest

Compound Name: PROTAC BRD4 Degrader-15

Cat. No.: B11937689 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PROTAC BRD4 Degrader-15, a

potent and selective degrader of the bromodomain and extra-terminal domain (BET) protein

BRD4. This document details its mechanism of action, physicochemical properties, and

biological activity, supported by experimental data and protocols.

Core Compound Information
PROTAC BRD4 Degrader-15 is a heterobifunctional molecule designed to induce the

degradation of BRD4 through the ubiquitin-proteasome system. It achieves this by

simultaneously binding to BRD4 and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading

to the ubiquitination and subsequent degradation of BRD4.

Property Value

CAS Number 2417370-67-1[1][2][3][4]

Molecular Formula C₅₇H₆₂F₂N₁₀O₁₀S₂[2][4]

Molecular Weight 1149.29 g/mol [2][4]

Mechanism of Action VHL-dependent BRD4 protein degradation[5]

Quantitative Biological Data
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PROTAC BRD4 Degrader-15 has demonstrated potent activity in various biochemical and

cellular assays. The following tables summarize the key quantitative data available for this

compound.

Table 2.1: Biochemical Activity

Target Assay Type IC₅₀ (nM) Reference

BRD4 BD1 Binding 7.2 [3][4][5]

BRD4 BD2 Binding 8.1 [3][4][5]

Table 2.2: Cellular Activity

Cell Line Assay Type Endpoint Value (nM)
Treatment
Duration

Reference

PC3
Protein

Degradation
DC₅₀ Potent Not Specified [3][4][5]

MV4-11

MYC

Transcript

Suppression

IC₅₀ 15 4 hours [5]

HL-60
Proliferation

Inhibition
IC₅₀ 4.2 6 days [5]

PC3-S1
Proliferation

Inhibition
IC₅₀ 91 6 days [5]

Mechanism of Action and Signaling Pathway
PROTAC BRD4 Degrader-15 functions by hijacking the cell's natural protein disposal system.

The molecule forms a ternary complex with BRD4 and the VHL E3 ligase, bringing them into

close proximity. This induced proximity facilitates the transfer of ubiquitin from the E2-

conjugating enzyme to BRD4, marking it for degradation by the 26S proteasome. The

degradation of BRD4, a key transcriptional coactivator, leads to the downregulation of its target
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genes, most notably the proto-oncogene c-Myc. The suppression of c-Myc and its downstream

targets inhibits cell proliferation and promotes apoptosis in cancer cells.
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In Vitro Characterization

Cellular Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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